N-(2,5-difluorophenyl)-2-((5-(N,N-dimethylsulfamoyl)furan-2-yl)methoxy)benzamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[[5-(dimethylsulfamoyl)furan-2-yl]methoxy]benzamide
• InChI: InChI=1S/C20H18F2N2O5S/c1-24(2)30(26,27)19-10-8-14(29-19)12-28-18-6-4-3-5-15(18)20(25)23-17-11-13(21)7-9-16(17)22/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key: SABMHBIPNANFRZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(O1)COC2=CC=CC=C2C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C20H18F2N2O5S
• Molecular Weight: 436.4 g/mol

Description

N-(2,5-difluorophenyl)-2-((5-(N,N-dimethylsulfamoyl)furan-2-yl)methoxy)benzamide, also known as DFN-2, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer treatment. DFN-2 is a small molecule inhibitor that targets a specific protein called the heat shock protein 90 (Hsp90), which is involved in the growth and survival of cancer cells.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Modifications : Research demonstrates various methods for synthesizing compounds with similar structures, exploring different chemical processes and modifications. For example, Owton et al. (1995) described the synthesis of compounds involving dimethoxybenz-aldehyde and methoxybenzene derivatives, relevant to understanding the chemical behavior of related compounds (Owton, Brunavs, Miles, Dobson, & Steggles, 1995).

Biological Activities

• Pharmacological Effects : Studies on compounds structurally related to N-(2,5-difluorophenyl)-2-((5-(N,N-dimethylsulfamoyl)furan-2-yl)methoxy)benzamide have shown various biological activities. Sung et al. (2010) investigated the effects of benzofuran derivatives on adipocyte differentiation, indicating potential applications in metabolic disease research (Sung, Jun, Kang, Kim, Shin, Kang, & Kang, 2010).

Material Science Applications

• Polymer and Material Science : Research into furan derivatives, like the one by Jiang et al. (2015), has shown their applicability in developing sustainable materials, such as furanic-aliphatic polyamides, indicating potential use in high-performance material manufacturing (Jiang, Maniar, Woortman, Alberda van Ekenstein, & Loos, 2015).

Antimicrobial and Antitumor Applications

• Antimicrobial and Antitumor Properties : Some studies have explored the antimicrobial and antitumor potential of benzofuran and furanyl derivatives, like the work of Makkar & Chakraborty (2018), suggesting possible applications in developing new therapeutic agents (Makkar & Chakraborty, 2018).

Spectroscopic and Structural Analysis

• Structural and Spectroscopic Analysis : Studies like that of Laughton et al. (1995) have used spectroscopic techniques to investigate the interactions of benzofuran analogues with biological molecules, providing insights into their structural properties (Laughton, Tanious, Nunn, Boykin, Wilson, & Neidle, 1995).